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Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative determination of dacomitinib in human
plasma. Dacomitinib is an irreversible pan-human epidermal growth factor receptor (HER)
tyrosine kinase inhibitor.[1][2] This method utilizes protein precipitation for simple and efficient
sample preparation, followed by rapid chromatographic separation and detection using a triple
guadrupole mass spectrometer. The assay was validated according to the US Food and Drug
Administration (FDA) guidelines and demonstrated excellent linearity, precision, accuracy, and
recovery.[3][4] This method is suitable for pharmacokinetic studies and therapeutic drug
monitoring of dacomitinib in clinical research settings.

Introduction

Dacomitinib is a second-generation, irreversible tyrosine kinase inhibitor (TKI) that targets the
HER family of receptors (EGFR/HER1, HERZ2, and HER4).[5] These receptors are often
overexpressed or mutated in various cancers, particularly non-small cell lung cancer (NSCLC),
leading to uncontrolled cell growth and proliferation.[2][6] Dacomitinib inhibits the downstream
signaling pathways, such as RAS-RAF-MEK-ERK and PI3K-AKT, by covalently binding to the
ATP-binding site of the EGFR tyrosine kinase domain.[7] A reliable and sensitive analytical
method for the quantification of dacomitinib in plasma is crucial for pharmacokinetic
assessments and to ensure optimal therapeutic exposure.
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Experimental

Materials and Reagents

Dacomitinib hydrate reference standard

« Internal Standard (IS) (e.g., Dacomitinib-d10, Ibrutinib, or Lapatinib)[3][4][8]
o Acetonitrile (LC-MS grade)

¢ Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

e Ammonium formate

e Human plasma (K2-EDTA)

o Ultrapure water

LC-MS/MS Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole
mass spectrometer equipped with an electrospray ionization (ESI) source was used.

Sample Preparation

Plasma samples were prepared using a protein precipitation method.[1]

e To 100 pL of plasma, add 20 pL of the internal standard working solution.

e Add 300 pL of acetonitrile containing 0.1% formic acid to precipitate the proteins.[1]
e Vortex the mixture for 1 minute.

e Centrifuge at 13,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.
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e Reconstitute the residue in 200 pL of the mobile phase.
e Inject 10 pL of the reconstituted sample into the LC-MS/MS system.

Chromatographic Conditions

Parameter Condition

C18 reversed-phase column (e.g., Discovery
C18, 10 cm x 4.6 mm, 5 um)[3]

Column

) 10 mM Ammonium formate in water with 0.1%
Mobile Phase A ) ]
formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Isocratic or gradient elution (e.g., 70:30 v/v

Gradient Mobile Phase B:A)[9]

Flow Rate 0.8 mL/min[3]

Column Temperature 40°C

Run Time Approximately 3-4 minutes[1][3]

Mass Spectrometry Conditions
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Parameter Condition

lonization Mode Positive Electrospray lonization (ESI+)

) ) o . Dacomitinib: m/z 470.1 - 124.1[3] or 470.4 -
Multiple Reaction Monitoring (MRM) Transitions

385.0[1]
Internal Standard (lbrutinib): m/z 441.2 -
84.3[3]
Internal Standard (Dacomitinib D10): m/z 480.2
- 385.1]9]
Dwell Time 100 ms
Collision Gas Argon

Results and Discussion
The LC-MS/MS method was validated for linearity, sensitivity, precision, accuracy, recovery,
and matrix effect.

Linearity and Sensitivity

The method demonstrated excellent linearity over the concentration range of 1 to 150 ng/mL,
with a correlation coefficient (r2) of >0.99.[3] The lower limit of quantification (LLOQ) was
determined to be 1 ng/mL, showcasing the high sensitivity of the assay.[3]

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at low, medium, and high
quality control (QC) concentrations. The precision (%CV) was within 15%, and the accuracy
(%Bias) was within £15% for all QC levels, which is within the acceptable limits set by the FDA
guidelines.[4][8]

Recovery and Matrix Effect

The extraction recovery of dacomitinib from human plasma was consistent and reproducible
across the different QC levels, with a mean recovery in the range of 76.9-84.1%.[3] No
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significant matrix effect was observed, indicating that the method is free from interferences
from endogenous plasma components.

Quantitative Data Summary

Parameter Dacomitinib Reference
Linearity Range 1-150 ng/mL [3]
0.25-100 ng/mL [1]

2-500 ng/mL [41[8]

Lower Limit of Quantification

(LLOQ) 1 ng/mL [3]
0.25 ng/mL [1]

1.1 ng/mL [4][8]

Intra-day Precision (%CV) < 8.20% [1]
0.84-3.58% [4][8]

Inter-day Precision (%CV) <8.20% [1]

0.84-3.58%

[4](8]

Intra-day Accuracy (%Bias)

92.00% to 104.50%

[1]

92.2-100.32%

[4](8]

Inter-day Accuracy (%Bias)

92.00% to 104.50%

[1]

92.2-100.32%

[4]18]

Mean Recovery

76.9-84.1%

[3]

Experimental Workflow and Signhaling Pathway
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Caption: LC-MS/MS Experimental Workflow.
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Caption: Dacomitinib Mechanism of Action.
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Conclusion

This application note details a validated LC-MS/MS method for the quantification of dacomitinib
in human plasma. The method is simple, rapid, sensitive, and reliable, making it well-suited for
supporting clinical research and pharmacokinetic studies of dacomitinib. The established
protocol provides a valuable tool for researchers and drug development professionals working
with this important anticancer agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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